BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to 3-Cyanoumbelliferone:
Chemical Structure and Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Cyanoumbelliferone

Cat. No.: B100011

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the chemical properties and synthesis of 3-
Cyanoumbelliferone, a fluorescent coumarin derivative. It is intended to serve as a technical
resource, offering concise data, experimental protocols, and a visual representation of its
synthetic pathway.

Chemical Structure and Properties

3-Cyanoumbelliferone, also known as 3-Cyano-7-hydroxycoumarin, is a phenolic dye widely
utilized as a fluorogenic substrate and a reference standard in various biochemical assays.[1]
[2] Its fluorescence is notably sensitive to pH, making it suitable for a broad range of
applications.[2] The core structure consists of a coumarin scaffold with a nitrile group at
position 3 and a hydroxyl group at position 7.

The chemical identity and key properties of 3-Cyanoumbelliferone are summarized in the

table below.
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Property Value Reference(s)

7-hydroxy-2-oxochromene-3-
IUPAC Name o [1][3]
carbonitrile

3-Cyano-7-hydroxycoumarin,
Synonyms _ [1]
3-Cyanoumbelliferone

CAS Number 19088-73-4 [4]15]
Molecular Formula C10H5NOs [1][5]
Molecular Weight 187.15 g/mol [1][5]
Melting Point 2250 °C [1]
Appearance Yellow solid or powder [1]
Solubility Soluble in DMF and alcohols [4][5]
Fluorescence (in MeOH) Aex: 408 nm; Aem: 450 nm [4]
SMILES String fclcchC:C(C#N)C(:O)OCZC 3]
InChi Key IJQYTHQDUDCJEQ- 3]

UHFFFAOYSA-N

Synthesis Pathway: Knoevenagel Condensation

The most prevalent method for synthesizing 3-Cyanoumbelliferone is the Knoevenagel
condensation.[6][7] This reaction involves the nucleophilic addition of an active hydrogen
compound to a carbonyl group, followed by a dehydration reaction.[6]

For the synthesis of 3-Cyanoumbelliferone, the key steps are:

o Reactants: The reaction typically employs 2,4-dihydroxybenzaldehyde (derived from
resorcinol) and an active methylene compound such as malononitrile or ethyl cyanoacetate.

[7]8]

o Catalysis: The condensation is catalyzed by a base. Common catalysts include weak amines
like piperidine or solid catalysts such as basic alumina.[6][7][8]
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« Cyclization: Following the initial condensation, an intramolecular cyclization (lactonization)
occurs, driven by the hydroxyl group on the benzaldehyde ring, which forms the
characteristic coumarin core.

The overall reaction scheme is a one-pot procedure that efficiently yields the desired product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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